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Compound of Interest

Compound Name: Thiodigalactoside

Cat. No.: B1682805 Get Quote

This guide provides immediate safety, handling, and disposal information for

Thiodigalactoside, tailored for researchers, scientists, and drug development professionals.

Our aim is to be your preferred source for laboratory safety, building trust by delivering value

beyond the product itself.

Safety and Personal Protective Equipment (PPE)
There are conflicting reports regarding the hazards of Thiodigalactoside. While a safety data

sheet (SDS) from one supplier indicates that the substance is not classified as hazardous and

requires no special personal protective equipment, other sources advise treating it as

potentially hazardous until more information is available.[1][2] Given this discrepancy, a

cautious approach is recommended.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects against accidental

splashes of solutions

containing Thiodigalactoside.

Hand Protection Nitrile gloves

Ensures impermeability and

resistance to the substance.[1]

The selection of suitable

gloves should also consider

the solvent being used.

Body Protection Laboratory coat
Prevents contact with skin and

personal clothing.

Respiratory Protection

Generally not required under

normal laboratory conditions

with adequate ventilation.

Airborne concentrations are

not expected to exceed

exposure limits at room

temperature. However, if

creating aerosols or working in

a poorly ventilated area, a risk

assessment should be

conducted to determine if

respiratory protection is

needed.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Thiodigalactoside is provided

below.
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Property Value

Molecular Formula C₁₂H₂₂O₁₀S

Molecular Weight 358.36 g/mol [3]

Appearance Crystalline solid[2]

Purity ≥98%[2]

Storage Temperature -20°C[2][3]

Stability ≥ 4 years at -20°C[2]

Solubility
Thiodigalactoside exhibits solubility in various solvents, which is critical for the preparation of

stock solutions for in vitro and in vivo studies.

Solvent Solubility

DMSO ~20 mg/mL[2]

Dimethylformamide (DMF) ~1 mg/mL[2]

PBS (pH 7.2) ~10 mg/mL[2]

Handling and Storage
Preparation of Stock Solutions:

For organic solvents like DMSO and DMF, dissolve Thiodigalactoside to the desired

concentration. It is recommended to purge the solvent with an inert gas.[2]

Aqueous solutions can be prepared by directly dissolving the crystalline solid in buffers such

as PBS (pH 7.2).[2]

For biological experiments, it is crucial to make further dilutions of the stock solution to

ensure that the residual amount of organic solvent is insignificant, as organic solvents can

have physiological effects at low concentrations.[2]
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Storage:

Store the solid compound at -20°C.[2][3]

For stock solutions, it is advisable to aliquot and store at -20°C or -80°C to avoid repeated

freeze-thaw cycles.[4]

Disposal Plan
Disposal of Thiodigalactoside and its containers must be in accordance with official

regulations.[1] As it is classified as slightly hazardous for water (Water hazard class 1), it is

important to prevent it from entering sewers, surface water, or ground water.[1]

Spill and Emergency Procedures
In case of a spill, pick up the material mechanically.[1] No special personal precautions are

noted in the SDS; however, wearing the recommended PPE during cleanup is advised as a

precautionary measure.[1]

First Aid Measures:

After inhalation: Supply fresh air. Consult a doctor in case of complaints.[1]

After skin contact: Generally, the product does not irritate the skin. Wash with soap and

water.[1]

After eye contact: Rinse opened eye for several minutes under running water.[1]

After swallowing: If symptoms persist, consult a doctor.[1]

Experimental Protocol: Inhibition of Galectins
Thiodigalactoside is a known inhibitor of galectins, particularly galectin-1 (GAL1) and galectin-

3 (GAL3), with Kd values of 24 μM and 49 μM, respectively.[4][5] This inhibitory action is

central to its use in research, particularly in studies related to cancer and inflammation.

Experimental Workflow: Investigating Galectin Inhibition
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Caption: A generalized workflow for studying the effects of Thiodigalactoside on cultured cells.

Signaling Pathway: Thiodigalactoside Inhibition of Galectin-1
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Caption: Thiodigalactoside acts as an inhibitor of Galectin-1, blocking its interaction with

glycoprotein receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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